Cas no 2377005-10-0 (Tert-butyl N-[[(2R,4R)-1-(6-fluoropyrimidin-4-yl)-4-hydroxypyrrolidin-2-yl]methyl]carbamate)

• Product Name: Tert-butyl N-[[(2R,4R)-1-(6-fluoropyrimidin-4-yl)-4-hydroxypyrrolidin-2-yl]methyl]carbamate
• CAS No: 2377005-10-0
• MF: C₁₄H₂₁FN₄O₃
• MW: 312.339946508408
• CID: 6612275
• PubChem ID: 145913422
• Update Time: 2025-10-22

Tert-butyl N-[[(2R,4R)-1-(6-fluoropyrimidin-4-yl)-4-hydroxypyrrolidin-2-yl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[[(2R,4R)-1-(6-fluoropyrimidin-4-yl)-4-hydroxypyrrolidin-2-yl]methyl]carbamate
• tert-butyl N-{[(2R,4R)-1-(6-fluoropyrimidin-4-yl)-4-hydroxypyrrolidin-2-yl]methyl}carbamate
• 2377005-10-0
• EN300-7356048

• Inchi： 1S/C14H21FN4O3/c1-14(2,3)22-13(21)16-6-9-4-10(20)7-19(9)12-5-11(15)17-8-18-12/h5,8-10,20H,4,6-7H2,1-3H3,(H,16,21)/t9-,10-/m1/s1
• InChI Key： XFYBPLIOBQFDCQ-NXEZZACHSA-N
• SMILES： FC1=CC(=NC=N1)N1C[C@@H](C[C@@H]1CNC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 312.15976871g/mol
• Monoisotopic Mass: 312.15976871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.6Ų

Additional information on Tert-butyl N-[[(2R,4R)-1-(6-fluoropyrimidin-4-yl)-4-hydroxypyrrolidin-2-yl]methyl]carbamate

Comprehensive Overview of Tert-butyl N-[[(2R,4R)-1-(6-fluoropyrimidin-4-yl)-4-hydroxypyrrolidin-2-yl]methyl]carbamate (CAS No. 2377005-10-0)

The compound Tert-butyl N-[[(2R,4R)-1-(6-fluoropyrimidin-4-yl)-4-hydroxypyrrolidin-2-yl]methyl]carbamate (CAS No. 2377005-10-0) is a highly specialized chemical entity with significant relevance in pharmaceutical research and development. This molecule features a unique combination of a fluoropyrimidine moiety and a hydroxypyrrolidine scaffold, making it a subject of interest for drug discovery programs targeting various therapeutic areas. The presence of the tert-butyl carbamate group further enhances its utility as a protected intermediate in synthetic chemistry.

In recent years, the demand for fluorinated heterocycles like 6-fluoropyrimidine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly intrigued by the (2R,4R)-stereochemistry of this compound, as chiral pyrrolidine derivatives are increasingly explored for their selectivity in modulating biological targets. The hydroxyl group at the 4-position of the pyrrolidine ring offers additional opportunities for derivatization, aligning with current trends in fragment-based drug design.

The synthesis of Tert-butyl N-[[(2R,4R)-1-(6-fluoropyrimidin-4-yl)-4-hydroxypyrrolidin-2-yl]methyl]carbamate typically involves multi-step protocols with careful attention to stereocontrol. Modern approaches often employ asymmetric catalysis or chiral pool strategies to construct the pyrrolidine core, followed by regioselective fluorination of the pyrimidine ring. These methodologies resonate with the pharmaceutical industry's growing emphasis on green chemistry and atom economy.

From a therapeutic perspective, this compound's structural features suggest potential applications in developing kinase inhibitors or G-protein-coupled receptor (GPCR) modulators. The fluoropyrimidine component is particularly noteworthy given its prevalence in FDA-approved drugs for oncology and inflammatory diseases. Computational studies indicate that the hydrogen-bonding capacity of the hydroxypyrrolidine moiety could enhance target engagement, a property highly valued in current structure-activity relationship (SAR) studies.

Analytical characterization of CAS No. 2377005-10-0 typically involves advanced techniques such as chiral HPLC for enantiomeric purity assessment and 2D NMR for full structural elucidation. The compound's stability profile under various pH conditions has become a research focus, especially for formulators working on prodrug strategies. These investigations align with the pharmaceutical industry's heightened focus on drug delivery optimization.

In the context of intellectual property landscape, derivatives of Tert-butyl N-[[(2R,4R)-1-(6-fluoropyrimidin-4-yl)-4-hydroxypyrrolidin-2-yl]methyl]carbamate have appeared in recent patent applications related to neurodegenerative disorders and metabolic diseases. This reflects the compound's versatility as a privileged structure in medicinal chemistry. The fluorine atom's strategic placement also addresses contemporary challenges in blood-brain barrier penetration, a hot topic in CNS drug development.

Quality control protocols for this compound emphasize rigorous testing for diastereomeric purity and residual solvents, meeting the stringent requirements of current Good Manufacturing Practice (GMP) standards. The growing adoption of continuous flow chemistry for similar compounds suggests potential scalability advantages for industrial production of this intermediate.

From a commercial perspective, CAS No. 2377005-10-0 represents a valuable building block in the custom synthesis market. Its combination of chirality, fluorination, and carbamate protection makes it particularly attractive for pharmaceutical companies engaged in parallel synthesis campaigns. The compound's shelf stability and solubility profile further enhance its practicality for high-throughput screening libraries.

Recent publications have highlighted the potential of similar hydroxypyrrolidine-carbamate hybrids in addressing drug resistance challenges, particularly in antimicrobial and anticancer research. This positions Tert-butyl N-[[(2R,4R)-1-(6-fluoropyrimidin-4-yl)-4-hydroxypyrrolidin-2-yl]methyl]carbamate as a promising scaffold for next-generation therapeutics. The compound's logP and polar surface area values suggest favorable pharmacokinetic properties, meeting current industry benchmarks for drug-like molecules.

As regulatory agencies place greater emphasis on stereochemical purity of drug substances, the well-defined configuration of this compound offers distinct advantages in regulatory filings. The development of robust crystallization processes for such chiral intermediates has become an active area of research, with potential implications for manufacturing efficiency and cost reduction.

In conclusion, Tert-butyl N-[[(2R,4R)-1-(6-fluoropyrimidin-4-yl)-4-hydroxypyrrolidin-2-yl]methyl]carbamate (CAS No. 2377005-10-0) embodies several key attributes valued in modern drug discovery: chirality, fluorination, and structural versatility. Its applications span from early-stage lead optimization to advanced preclinical development, reflecting the evolving needs of the pharmaceutical industry in addressing complex therapeutic challenges through innovative chemical design.